Cas no 2102408-57-9 (6-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride)

• Product Name: 6-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• CAS No: 2102408-57-9
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD24435222
• CID: 4637190
• PubChem ID: 132283234
• Update Time: 2024-11-06

6-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• HFKQYAVAOPSXSI-UHFFFAOYSA-N
• AK688656
• (3R)-6-FLUORO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE HYDROCHLORIDE
• (3R)-6-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• 2102408-57-9
• AKOS032954104
• (R)-6-Fluoro-2,3-dihydrobenzofuran-3-aminehydrochloride
• (3R)-6-FLUORO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE HCL
• N11262
• (R)-6-Fluoro-2,3-dihydrobenzofuran-3-amine HCl
• DS-20209
• MFCD24435222
• (3R)-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• CJD40857
• CS-0132961
• 6-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride

• MDL： MFCD24435222
• Inchi： 1S/C8H8FNO.ClH/c9-5-1-2-6-7(10)4-11-8(6)3-5;/h1-3,7H,4,10H2;1H
• InChI Key： HFKQYAVAOPSXSI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)OCC2N

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2